[3-(4-Methoxyphenoxy)phenyl]sulfonyl chloride

• IUPAC Name: 3-(4-methoxyphenoxy)benzenesulfonyl chloride
• InChI: InChI=1S/C13H11ClO4S/c1-17-10-5-7-11(8-6-10)18-12-3-2-4-13(9-12)19(14,15)16/h2-9H,1H3
• InChI Key: AJOQSSVXIOABPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=CC(=CC=C2)S(=O)(=O)Cl
• Molecular Formula: C13H11ClO4S
• Molecular Weight: 298.74 g/mol

Description

“[3-(4-Methoxyphenoxy)phenyl]sulfonyl chloride” is a unique chemical provided by Sigma-Aldrich. It is part of a collection of unique chemicals for early discovery researchers. The buyer assumes responsibility to confirm product identity and/or purity.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string COc1ccc (Oc2cccc (c2)S (Cl) (=O)=O)cc1. Its InChI is 1S/C13H11ClO4S/c1-17-10-5-7-11 (8-6-10)18-12-3-2-4-13 (9-12)19 (14,15)16/h2-9H,1H3. The molecular weight is 298.74.

Physical And Chemical Properties Analysis

The empirical formula of “this compound” is C13H11ClO4S. Its molecular weight is 298.74.

Scientific Research Applications

Synthesis and Anticancer Activity

• Synthesis of Chalcone Analogues : A study demonstrated the synthesis of sulfonyl esters via reactions of sulfonyl chlorides with phenolic chalcone analogues, which showed strong in vitro anticancer activities against various carcinoma cell lines, indicating the potential use of [3-(4-Methoxyphenoxy)phenyl]sulfonyl chloride in developing anticancer agents (Muškinja et al., 2019).

Advanced Polymer Materials

• Development of Proton Exchange Membranes : Research into comb-shaped poly(arylene ether sulfone)s revealed their use as proton exchange membranes for fuel cells, highlighting the role of sulfonyl chloride derivatives in enhancing polymer functionality for energy applications (Kim, Robertson, & Guiver, 2008).
• Hyperbranched Poly(arylene Ether Sulfone)s : A study developed a route to synthesize hyperbranched poly(arylene ether sulfone)s, starting from reactions including this compound, showcasing its utility in creating high-performance polymers with potential applications in various industrial sectors (Himmelberg & Fossum, 2005).

Analytical Chemistry

• Fluorescent Labeling Reagents for Phenols : The use of this compound derivatives as fluorescent labeling reagents for the determination of phenols in high-performance liquid chromatography showcases its importance in enhancing analytical methodologies for environmental and biological samples analysis (Tsuruta et al., 2000).

Synthesis of Functional Multisulfonyl Chlorides

• Synthesis and Application in Dendritic Molecules : Research on the synthesis of functional aromatic multisulfonyl chlorides, including those derived from this compound, has opened pathways for creating dendritic and complex organic molecules, which could be pivotal in the development of new materials and drug delivery systems (Percec et al., 2001).

Safety and Hazards

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